Cas no 3920-15-8 (Isothiazole, 3,5-diphenyl-)

• Product Name: Isothiazole, 3,5-diphenyl-
• CAS No: 3920-15-8
• MF: C₁₅H₁₁NS
• MW: 237.319542169571
• CID: 1502159
• Update Time: 2024-08-23

Isothiazole, 3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 3,5-diphenyl-

• Inchi： 1S/C15H11NS/c1-3-7-12(8-4-1)14-11-15(17-16-14)13-9-5-2-6-10-13/h1-11H
• InChI Key： ZOPJHVMKJAHTFS-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 237.06133

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Melting Point: 81 °C
• Boiling Point: 320.5±35.0 °C(Predicted)
• PSA: 12.89
• pka: 3.23±0.20(Predicted)